Cas no 2228329-79-9 (2-(2-bromoethyl)-5-chlorophenol)

• Product Name: 2-(2-bromoethyl)-5-chlorophenol
• CAS No: 2228329-79-9
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 5909912
• PubChem ID: 165964464
• Update Time: 2025-10-29

2-(2-bromoethyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-5-chlorophenol
• EN300-1923266
• 2228329-79-9

• Inchi： 1S/C8H8BrClO/c9-4-3-6-1-2-7(10)5-8(6)11/h1-2,5,11H,3-4H2
• InChI Key： ONSLZFGGNDBNON-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1O)Cl

Computed Properties

• Exact Mass: 233.94471g/mol
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromoethyl)-5-chlorophenol

Introduction to 2-(2-bromoethyl)-5-chlorophenol (CAS No. 2228329-79-9)

2-(2-bromoethyl)-5-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228329-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of phenolic derivatives, characterized by the presence of both bromo and chloro substituents on a benzene ring, with an alkoxy side chain. The unique structural configuration of 2-(2-bromoethyl)-5-chlorophenol imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-(2-bromoethyl)-5-chlorophenol consists of a phenol core substituted at the 5-position with a chlorine atom and at the 2-position with a bromoethyl group. This arrangement creates a molecule with enhanced reactivity, particularly in nucleophilic substitution reactions, where the electron-withdrawing nature of the chlorine and bromine atoms facilitates electrophilic aromatic substitution. The presence of the bromoethyl group also introduces a degree of lipophilicity, making the compound more soluble in organic solvents and potentially more bioavailable in biological systems.

In recent years, 2-(2-bromoethyl)-5-chlorophenol has been explored for its potential applications in medicinal chemistry. Its structural features suggest that it may exhibit antimicrobial, antifungal, or anti-inflammatory properties. Specifically, the bromo and chloro substituents are known to enhance the bioactivity of phenolic compounds by increasing their interaction with biological targets such as enzymes or receptors. Furthermore, the alkoxy side chain can be modified further to tailor the pharmacokinetic properties of the compound.

One of the most promising areas of research involving 2-(2-bromoethyl)-5-chlorophenol is its use as a precursor in the synthesis of more complex pharmacologically active molecules. For instance, researchers have investigated its role in generating novel heterocyclic compounds that could serve as scaffolds for drug development. The bromine atom, in particular, is highly reactive and can be readily displaced by various nucleophiles, allowing for extensive structural diversification. This reactivity has been leveraged to create derivatives with enhanced binding affinity to therapeutic targets.

Recent studies have also highlighted the potential of 2-(2-bromoethyl)-5-chlorophenol in addressing emerging challenges in antibiotic resistance. The phenolic core is known to disrupt bacterial cell membranes and inhibit key metabolic pathways. By incorporating halogenated substituents, researchers aim to improve the spectrum of activity against resistant strains while maintaining safety profiles comparable to existing antibiotics. The alkoxy side chain further contributes to this effort by modulating solubility and tissue penetration.

The synthesis of 2-(2-bromoethyl)-5-chlorophenol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common synthetic routes include halogenation followed by alkylation or etherification processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high precision. These synthetic strategies ensure high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological evaluation, 2-(2-bromoethyl)-5-chlorophenol has been tested in various in vitro assays to assess its potential therapeutic effects. Initial results suggest that it demonstrates moderate activity against certain bacterial species, including Gram-positive and Gram-negative strains. Additionally, its interaction with fungal cell walls has been explored, revealing promising antifungal properties that warrant further investigation.

The pharmacokinetic profile of 2-(2-bromoethyl)-5-chlorophenol is another area of interest. Studies indicate that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. However, further optimization may be required to enhance its half-life and reduce potential side effects. Techniques such as computational modeling have been used to predict metabolic pathways and identify key sites for structural modification.

Future directions in the research of 2-(2-bromoethyl)-5-chlorophenol include exploring its role in combinatorial therapy regimens. By pairing it with other bioactive molecules, researchers aim to develop synergistic approaches that could overcome resistance mechanisms more effectively than single-agent treatments. Additionally, nanotechnology-based delivery systems are being investigated to improve targeted drug delivery and enhance therapeutic outcomes.

The environmental impact of 2-(2-bromoethyl)-5-chlorophenol is also being considered during its development. Efforts are underway to minimize waste generation during synthesis and optimize processes for greener chemistry principles. Biodegradability studies are being conducted to assess its environmental persistence and potential ecological effects.

In conclusion, 2-(2-bromoethyl)-5-chlorophenol (CAS No. 2228329-79-9) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics, particularly against resistant microbial infections. Further research will continue to explore its applications, optimize synthetic methodologies, and evaluate its safety and efficacy for clinical use. The continued investigation into this compound underscores the importance of innovative chemical approaches in addressing global health challenges.